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Introduction
FerroLOXIN-1 is a novel small-molecule inhibitor of ferroptosis, a form of regulated cell death

driven by iron-dependent lipid peroxidation. It demonstrates high specificity by selectively

targeting the 15-lipoxygenase (15LOX)/phosphatidylethanolamine-binding protein 1 (PEBP1)

complex, which is a key enzymatic driver of ferroptosis. This selective inhibition prevents the

production of pro-ferroptotic lipid hydroperoxides. These application notes provide detailed

protocols for the in vivo administration of FerroLOXIN-1 in mouse models, based on currently

available preclinical data.

Quantitative Data Summary
The following tables summarize the key quantitative data for FerroLOXIN-1 administration in

mice, primarily from studies involving total body irradiation (TBI) models.

Table 1: In Vivo Efficacy of FerroLOXIN-1 in a Mouse Model of Total Body Irradiation
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Parameter Value
Mouse
Strain

Injury
Model

Administrat
ion Details

Reference

Dosage 25 mg/kg C57BL/6NTac

9.25 Gy Total

Body

Irradiation

Single

intraperitonea

l (IP) injection

24 hours

post-

irradiation

[1]

Survival Rate

(Day 19)

75%

(FerroLOXIN-

1) vs. 0%

(TBI control)

C57BL/6NTac

(female)

9.25 Gy Total

Body

Irradiation

Single

intraperitonea

l (IP) injection

24 hours

post-

irradiation

[1]

Survival Rate

(Day 15)

Significantly

increased vs.

control

C57BL/6NTac

(male)

9.0 Gy Total

Body

Irradiation

Single

intraperitonea

l (IP) injection

24 hours

post-

irradiation

[2]

Table 2: Pharmacokinetic Profile of FerroLOXIN-1 in Mice

Parameter Value
Route of
Administration

Dosage Reference

Terminal Half-life

(t½)
12.1 hours

Intraperitoneal

(IP)
25 mg/kg [2]

Clearance (Cl) 17.7 mL/min/kg
Intraperitoneal

(IP)
25 mg/kg [2]

Table 3: Toxicity Profile of FerroLOXIN-1 in Mice
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Parameter Observation Mouse Strain Dosage Reference

General Toxicity
No toxic effects

observed

C57BL/6NTac

(female and

male)

25 mg/kg (in

non-irradiated

mice)

[2]

Signaling Pathway
FerroLOXIN-1 exerts its anti-ferroptotic effect by specifically inhibiting the enzymatic activity of

the 15-lipoxygenase (15LOX)/phosphatidylethanolamine-binding protein 1 (PEBP1) complex.

This complex is crucial for the generation of lipid hydroperoxides, the key executioners of

ferroptotic cell death.
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FerroLOXIN-1 Signaling Pathway
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FerroLOXIN-1 Efficacy Testing in TBI Mouse Model
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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